Cas no 63934-50-9 (Carbonocyanidic acid, 2,2-dimethylpropyl ester)

• Product Name: Carbonocyanidic acid, 2,2-dimethylpropyl ester
• CAS No: 63934-50-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1669791
• PubChem ID: 71380698
• Update Time: 2025-04-21

Carbonocyanidic acid, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidic acid, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl cyanoformate
• DTXSID20803196
• 2,2-dimethylpropyl cyano-formate
• 63934-50-9
• 2,2-Dimethylpropyl carbonocyanidate

• Inchi： 1S/C7H11NO2/c1-7(2,3)5-10-6(9)4-8/h5H2,1-3H3
• InChI Key： INQJNNVLABTDDI-UHFFFAOYSA-N
• SMILES： O(C(C#N)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09